2-(3-methylphenyl)-1,3-thiazole-5-sulfonyl chloride

• IUPAC Name: 2-(3-methylphenyl)-1,3-thiazole-5-sulfonyl chloride
• InChI: InChI=1S/C10H8ClNO2S2/c1-7-3-2-4-8(5-7)10-12-6-9(15-10)16(11,13)14/h2-6H,1H3
• InChI Key: LTBVRSIYGDWAJY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C2=NC=C(S2)S(=O)(=O)Cl
• Molecular Formula: C10H8ClNO2S2
• Molecular Weight: 273.8 g/mol

Description

2-(3-methylphenyl)-1,3-thiazole-5-sulfonyl chloride (2-MTSC) is an organic compound belonging to the class of thiazoles. It is a white, crystalline solid that is soluble in water, alcohol, and other polar solvents. 2-MTSC is an important intermediate in the synthesis of many organic compounds, such as dyes, pharmaceuticals, and agrochemicals. It has been widely studied due to its versatility in synthesis and its potential applications in the fields of chemistry, pharmacology, and biochemistry.

Mechanism of Action

2-(3-methylphenyl)-1,3-thiazole-5-sulfonyl chloride is an intermediate in the synthesis of many organic compounds. It acts as a nucleophile in the reaction of 3-methylphenol with thionyl chloride, forming a sulfonyl chloride and a phenol. The sulfonyl chloride then undergoes a substitution reaction with a base, such as sodium hydroxide or potassium hydroxide, forming the desired product.
Biochemical and Physiological Effects
2-(3-methylphenyl)-1,3-thiazole-5-sulfonyl chloride has not been studied extensively for its biochemical and physiological effects. However, it has been shown to be a mild irritant to the skin, eyes, and respiratory tract. In addition, it has been reported to be toxic to aquatic organisms and may be toxic to other organisms as well.

Advantages and Limitations for Lab Experiments

2-(3-methylphenyl)-1,3-thiazole-5-sulfonyl chloride is an advantageous compound for laboratory experiments due to its versatility in synthesis and its potential applications in the fields of chemistry, pharmacology, and biochemistry. It is also relatively inexpensive and easy to obtain. However, it is a toxic compound and should be handled with caution. It is also sensitive to oxidation and should be stored in an inert atmosphere.

Future Directions

The potential applications of 2-(3-methylphenyl)-1,3-thiazole-5-sulfonyl chloride in the fields of chemistry, pharmacology, and biochemistry are vast. Future research should focus on the development of new synthetic methods for the synthesis of 2-(3-methylphenyl)-1,3-thiazole-5-sulfonyl chloride, as well as the synthesis of new compounds using 2-(3-methylphenyl)-1,3-thiazole-5-sulfonyl chloride as a starting material. In addition, further research is needed to better understand the biochemical and physiological effects of 2-(3-methylphenyl)-1,3-thiazole-5-sulfonyl chloride, as well as its potential toxicity. Finally, research should be conducted to explore the potential of 2-(3-methylphenyl)-1,3-thiazole-5-sulfonyl chloride as a drug delivery system and as a catalyst for organic reactions.

Synthesis Methods

2-(3-methylphenyl)-1,3-thiazole-5-sulfonyl chloride can be synthesized using a variety of methods, including the reaction of 3-methylphenol with thionyl chloride in the presence of a base, such as sodium hydroxide or potassium hydroxide. The reaction is typically carried out in an inert atmosphere, such as nitrogen or argon, to prevent oxidation of the product. The reaction is usually carried out at a temperature of 80-90°C.

Scientific Research Applications

2-(3-methylphenyl)-1,3-thiazole-5-sulfonyl chloride has been used as a starting material in the synthesis of a variety of organic compounds, including dyes, pharmaceuticals, and agrochemicals. It has also been used as a reagent in the synthesis of polymeric materials, such as polyurethanes. 2-(3-methylphenyl)-1,3-thiazole-5-sulfonyl chloride has also been used in the synthesis of polymers for drug delivery systems, as well as for the development of new catalysts for organic reactions.